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Compound of Interest

Compound Name: Thymine-1-acetic acid

Cat. No.: B1363091

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like Thymine-1-acetic acid are paramount for ensuring
laboratory safety and environmental compliance. This guide provides essential information on
the safe disposal of Thymine-1-acetic acid, drawing from safety data sheets and best
practices in chemical waste management.

Material Properties and Safety Data

A thorough understanding of the physicochemical properties of Thymine-1-acetic acid is the
first step toward safe handling. The following table summarizes key quantitative data for this

compound.
Property Value Source
Molecular Formula C7HsN204 [1]
Molecular Weight 184.15 g/mol [1112]
Melting Point 272-278 °C (decomposes) [11[3]
Form Solid [1112][3]
Assay 98% [11[2][3]
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Hazard Identification and Personal Protective
Equipment (PPE)

Thymine-1-acetic acid is classified as a hazardous substance with the following hazard
statements:

o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.[1][2]

To mitigate these risks, the use of appropriate Personal Protective Equipment (PPE) is
mandatory. This includes:

o Eye Protection: Eyeshields or safety glasses.[1][2]
e Hand Protection: Chemical-resistant gloves.[1][2]
» Respiratory Protection: A dust mask, such as a type N95 (US), is recommended.[1][2]

Step-by-Step Disposal Procedure

The proper disposal of Thymine-1-acetic acid must be conducted in accordance with local,
state, and federal regulations. The following is a general procedural workflow for the safe
disposal of this compound.
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Start: Unused or Waste Thymine-1-acetic acid

1. Wear Appropriate PPE
(Gloves, Goggles, Dust Mask)

2. Collect Waste Material
Mechanically sweep solid waste into a designated, labeled container.

3. Label Waste Container
Clearly label as 'Hazardous Waste: Thymine-1-acetic acid'. Include hazard symbols.

4. Temporary Storage
Store in a designated, well-ventilated, and secure hazardous waste accumulation area.

5. Consult EHS and Local Regulations
Contact your institution's Environmental Health & Safety department for specific disposal protocols.

6. Professional Disposal
Arrange for pickup and disposal by a licensed hazardous waste disposal company.

End: Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Thymine-1-Acetic Acid: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1363091#thymine-1-acetic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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